Cas no 2137732-39-7 (Benzaldehyde, 3-fluoro-2-(2-thiazolyl)-)

• Product Name: Benzaldehyde, 3-fluoro-2-(2-thiazolyl)-
• CAS No: 2137732-39-7
• MF: C₁₀H₆FNOS
• MW: 207.224144458771
• CID: 5259242
• Update Time: 2025-07-20

Benzaldehyde, 3-fluoro-2-(2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-fluoro-2-(2-thiazolyl)-

• Inchi： 1S/C10H6FNOS/c11-8-3-1-2-7(6-13)9(8)10-12-4-5-14-10/h1-6H
• InChI Key： ZCECHZYDBXGLPV-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(F)=C1C1=NC=CS1

Additional information on Benzaldehyde, 3-fluoro-2-(2-thiazolyl)-

Comprehensive Overview of Benzaldehyde, 3-fluoro-2-(2-thiazolyl)- (CAS No. 2137732-39-7)

Benzaldehyde, 3-fluoro-2-(2-thiazolyl)- (CAS No. 2137732-39-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a benzaldehyde core with a fluoro substituent and a thiazole ring, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds and heterocyclic scaffolds in modern therapeutics.

The molecular structure of Benzaldehyde, 3-fluoro-2-(2-thiazolyl)- includes a thiazole moiety, which is known for its electron-rich properties and ability to enhance binding affinity in target proteins. This characteristic aligns with current trends in fragment-based drug design and medicinal chemistry optimization. Additionally, the presence of a fluoro group improves metabolic stability, a critical factor in the development of long-acting pharmaceuticals and precision medicine solutions.

In the context of green chemistry and sustainable synthesis, Benzaldehyde, 3-fluoro-2-(2-thiazolyl)- has been explored as a building block for eco-friendly catalytic processes. Its compatibility with cross-coupling reactions and C-H activation methodologies makes it a valuable candidate for reducing waste in industrial applications. This aligns with the growing emphasis on environmentally benign chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's role in agrochemical innovation. The thiazole ring is a common motif in pesticides and herbicides, and the introduction of a fluoro group can enhance bioactivity. As global agriculture faces challenges like pest resistance and climate adaptability, researchers are investigating derivatives of Benzaldehyde, 3-fluoro-2-(2-thiazolyl)- for next-generation crop protection solutions.

From a commercial perspective, the demand for high-purity intermediates like Benzaldehyde, 3-fluoro-2-(2-thiazolyl)- is increasing, driven by the expansion of contract research organizations (CROs) and custom synthesis services. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of academic and industrial laboratories. This trend reflects broader market shifts toward specialty chemicals and tailored molecular solutions.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing Benzaldehyde, 3-fluoro-2-(2-thiazolyl)-, ensuring compliance with quality control standards. These methods are frequently discussed in online forums and scientific communities, highlighting their importance in compound verification and batch consistency.

In summary, Benzaldehyde, 3-fluoro-2-(2-thiazolyl)- (CAS No. 2137732-39-7) represents a compelling case study in the intersection of structural diversity, bioactivity, and industrial applicability. Its relevance to drug discovery, sustainable chemistry, and agrochemical development ensures its continued prominence in scientific literature and commercial pipelines.